2-(4-benzylpiperazin-1-yl)-N-(4-methyl-2-nitrophenyl)-2-oxoacetamide

• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-N-(4-methyl-2-nitrophenyl)-2-oxoacetamide
• InChI: InChI=1S/C20H22N4O4/c1-15-7-8-17(18(13-15)24(27)28)21-19(25)20(26)23-11-9-22(10-12-23)14-16-5-3-2-4-6-16/h2-8,13H,9-12,14H2,1H3,(H,21,25)
• InChI Key: JRGIPYJDBGYTFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C(=O)N2CCN(CC2)CC3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H22N4O4
• Molecular Weight: 382.4 g/mol

Description

2-(4-benzylpiperazin-1-yl)-N-(4-methyl-2-nitrophenyl)-2-oxoacetamide, also known as BZA-5, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of benzylpiperazine derivatives, which have been found to exhibit various biological activities.

Scientific Research Applications

Antioxidant and Enzyme Inhibition

A study by Özil et al. (2018) explored the synthesis of benzimidazole derivatives containing piperazine or morpholine skeleton, which were designed and synthesized starting from 2-nitroaniline with various aldehydes. These compounds were evaluated for in vitro antioxidant activities and glucosidase inhibitors. The study found that all compounds exhibited very high scavenging activity, suggesting their potential as antioxidants and enzyme inhibitors (Özil, Cansu Parlak, & Baltaş, 2018).

Molecular Structure and Spectral Analysis

Ahmed et al. (2016) conducted a study on the synthesis, spectral analyses, crystal structures, and cytotoxicity assay of newly synthesized 1,4,5-trisubstituted 1,2,3-triazoles. This research highlights the importance of understanding the molecular structure and properties of such compounds through computational and experimental methods, offering insights into their potential applications in material science and drug design (Ahmed et al., 2016).

Central Nervous System (CNS) Receptor Affinity

Research by Beduerftig et al. (2001) on the synthesis of (1-benzylpiperazin-2-yl)methanols from (S)-serine, which were transformed into ligands for CNS receptors, demonstrates the compound's relevance in exploring therapeutic targets within the CNS. This study indicates the potential of these derivatives in interacting with σ1-receptors, suggesting their applicability in CNS-related disorders (Beduerftig, Weigl, & Wünsch, 2001).

Antimicrobial Activity

Beegum et al. (2019) synthesized and investigated a benzoxazole derivative for its spectroscopic properties and antimicrobial activity against various bacteria and Candida albicans. This study highlights the significance of such compounds in developing new antimicrobial agents, showing a promising avenue for research into combating microbial resistance (Beegum et al., 2019).